Cas no 20107-26-0 ((3aR,4S,4aS,8aS,9aR)-8a-ethenyl-4-hydroxy-3,5-dimethylideneoctahydro-2H-furo[3,2-g]isochromene-2,6(3H)-dione)

(3aR,4S,4aS,8aS,9aR)-8a-ethenyl-4-hydroxy-3,5-dimethylideneoctahydro-2H-furo[3,2-g]isochromene-2,6(3H)-dione structure
20107-26-0 structure
Product name:(3aR,4S,4aS,8aS,9aR)-8a-ethenyl-4-hydroxy-3,5-dimethylideneoctahydro-2H-furo[3,2-g]isochromene-2,6(3H)-dione
CAS No:20107-26-0
MF:C15H16O5
MW:276.284544944763
CID:879367
PubChem ID:442324

(3aR,4S,4aS,8aS,9aR)-8a-ethenyl-4-hydroxy-3,5-dimethylideneoctahydro-2H-furo[3,2-g]isochromene-2,6(3H)-dione Chemical and Physical Properties

Names and Identifiers

    • (3aR,4S,4aS,8aS,9aR)-8a-ethenyl-4-hydroxy-3,5-dimethylideneoctahydro-2H-furo[3,2-g]isochromene-2,6(3H)-dione
    • (3aS,4R,4aR,8aR,9aS)-8a-ethenyl-4-hydroxy-3,5-dimethylidene-3a,4,4a,8,9,9a-hexahydrofuro[3,2-g]isochromene-2,6-dione
    • CHEMBL398954
    • Q27108538
    • Vernomenin
    • CHEBI:9966
    • DTXSID80942131
    • 8a-Ethenyl-4-hydroxy-3,5-dimethylideneoctahydro-2H-furo[3,2-g][2]benzopyran-2,6(3H)-dione
    • 20107-26-0
    • C09584
    • Inchi: InChI=1S/C15H16O5/c1-4-15-5-9-10(7(2)14(18)20-9)12(16)11(15)8(3)13(17)19-6-15/h4,9-12,16H,1-3,5-6H2/t9-,10+,11+,12-,15+/m0/s1
    • InChI Key: OLUMHNYQQSDTDB-MVIRXUPPSA-N
    • SMILES: C=CC12CC3C(C(C1C(=C)C(=O)OC2)O)C(=C)C(=O)O3

Computed Properties

  • Exact Mass: 276.09978
  • Monoisotopic Mass: 276.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.83

(3aR,4S,4aS,8aS,9aR)-8a-ethenyl-4-hydroxy-3,5-dimethylideneoctahydro-2H-furo[3,2-g]isochromene-2,6(3H)-dione Related Literature

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